6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-11-4-2-3-5-13(11)10-15-19-20-17-22(15)21-16(23-17)12-6-8-14(18)9-7-12/h2-9H,10H2,1H3
• InChI Key: NUXQRYVHIVQWJS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC=C(C=C4)F

Description

6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific research community for its potential applications in various fields. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess significant antimicrobial activity against various bacteria and fungi. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its relatively low cost, ease of synthesis, and broad spectrum of pharmacological activity. However, there are also some limitations associated with the use of this compound in lab experiments. For example, it has been found to possess low solubility in water, which can limit its bioavailability and efficacy. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate its pharmacological properties and mechanism of action. This could involve the use of advanced techniques such as proteomics and metabolomics to identify the targets of this compound in the body. Another potential direction is to explore its potential applications in the development of new drugs and therapies for various diseases, including cancer and inflammatory disorders. Finally, it may be worthwhile to investigate the potential use of this compound in agriculture and material science, as it has already shown promising results in these fields.

Synthesis Methods

The synthesis of 6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluoroaniline with 2-methylbenzyl isothiocyanate to form 4-fluoro-N-(2-methylphenyl)thiocarbamide. This intermediate is then reacted with 1,2,4-triazole-3-thiol to produce the final product. The synthesis of this compound has been reported in several research articles, and the yield has been found to be moderate to good.

Scientific Research Applications

6-(4-Fluorophenyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been found to possess significant antimicrobial, anticancer, and anti-inflammatory properties. In agricultural research, it has been studied for its potential use as a fungicide and insecticide. In material science, it has been studied for its potential applications in the development of organic electronic devices.